Cas no 61257-43-0 (p-[o-[4-(5-methylbenzoxazol-2-yl)phenyl]vinyl]benzoic acid)

• Product Name: p-[o-[4-(5-methylbenzoxazol-2-yl)phenyl]vinyl]benzoic acid
• CAS No: 61257-43-0
• MF: C₂₃H₁₇NO₃
• MW: 355.385986089706
• CID: 1626350
• PubChem ID: 108541
• Update Time: 2025-04-21

p-[o-[4-(5-methylbenzoxazol-2-yl)phenyl]vinyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• p-[o-[4-(5-methylbenzoxazol-2-yl)phenyl]vinyl]benzoic acid
• Benzoic acid, 4-(2-(4-(5-methyl-2-benzoxazolyl)phenyl)ethenyl)-
• 4'-(5-Methylbenzoxazol-2-yl)stilbene-4-carboxylic acid
• p-(o-(4-(5-Methylbenzoxazol-2-yl)phenyl)vinyl)benzoic acid
• 4-{2-[4-(5-methyl-1,3-benzoxazol-2-yl)phenyl]ethenyl}benzoic acid
• FFTHGPXRVMFOIC-UHFFFAOYSA-N
• Benzoic acid, 4-[2-[4-(5-methyl-2-benzoxazolyl)phenyl]ethenyl]-
• 61257-43-0
• EINECS 262-674-4
• DTXSID5069461

• Inchi： 1S/C23H17NO3/c1-15-2-13-21-20(14-15)24-22(27-21)18-9-5-16(6-10-18)3-4-17-7-11-19(12-8-17)23(25)26/h2-14H,1H3,(H,25,26)
• InChI Key： FFTHGPXRVMFOIC-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C=CC3C=CC(C(=O)O)=CC=3)=CC=2)=NC2C=C(C)C=CC1=2

Computed Properties

• Exact Mass: 355.12084340g/mol
• Monoisotopic Mass: 355.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 63.3Ų